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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data for Fenuron-d5, a
deuterated analog of the herbicide Fenuron. Given the limited availability of specific safety data
for Fenuron-d5, this document also includes information on the non-deuterated parent
compound, Fenuron, to provide a more comprehensive understanding of its potential hazards.
All data is presented with clear sourcing to aid in risk assessment and safe handling.

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of Fenuron-d5 and its
parent compound, Fenuron. The data has been compiled from various chemical suppliers and
databases.
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Property

Fenuron-d5

Fenuron

CAS Number

1219802-06-8[1]

101-42-8[2][3]

Molecular Formula

CoH7DsN20

CoH12N20[2][3]

Molecular Weight 169.24 g/mol [1][4] 164.20 g/mol [3]
Appearance White to Off-White Solid[5] White, crystalline solid[6]
Melting Point 131-134°CI[5] 128 - 132 °C[7]
) Water: 3.85 g/L at 25°C;
. Chloroform (Slightly), Methanol ) ]
Solubility ) Sparingly soluble in
(Slightly)[5]
hydrocarbons.[3]
Stable at neutral pH but
- Stable under recommended hydrolyzed in acid and basic

Stability

storage conditions.[1]

media. Stable toward oxidation

and moisture.[3]

Section 2: Toxicological Information

Comprehensive toxicological data for Fenuron-d5 is not readily available. Therefore, the data

presented below is for the parent compound, Fenuron, and should be considered as indicative

for Fenuron-d5 in a preliminary risk assessment.
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Toxicity Endpoint Value (for Fenuron) Species Reference

Acute Oral Toxicity

6400 mg/k Rat 7
(LD50) g/kg [7]

May be harmful if
- absorbed through N
Acute Dermal Toxicity ) ) Not specified [2]
skin. May cause skin

irritation.

May be harmful if

Acute Inhalation inhaled. Causes N
L ) Not specified [2]

Toxicity respiratory tract

irritation.
Eye Irritation Irritating to eyes. Not specified [2]
Aquatic Toxicity Oncorhynchus mykiss

204 mg/l - 96 h ) [7]
(LC50) (rainbow trout)

Note: The toxicological properties of Fenuron-d5 have not been thoroughly investigated.[2][7]

Section 3: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized approach to hazard communication. While a specific GHS classification for
Fenuron-d5 is not universally established, the classification for Fenuron provides a strong
basis for its handling.

GHS Pictograms for Fenuron:
waalt text
waalt text
waalt text

Signal Word: Warning[5]
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Hazard Statements for Fenuron:

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[2][5]

o H361: Suspected of damaging fertility or the unborn child.[5]
e H400: Very toxic to aquatic life.[5]

e H410: Very toxic to aquatic life with long lasting effects.[5]

e H411: Toxic to aquatic life with long lasting effects.[5]
Precautionary Statements for Fenuron:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

The following diagram illustrates the logical relationship for GHS classification based on
available hazard information for Fenuron.

GHS Classification

Hazard Communication
Hazard Identification
~N Irritant, Health Hazard, Environmental Hazard
(Toxicological & Ecotoxicological Data for Fenuron)
T Health Hazards N P261, P305+P351+P338
Eye Irritation (H319)
P Warning
Respiratory Irritation (H335)

\Suspected Reproductive Toxicity (H361))
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Caption: GHS Classification Workflow for Fenuron.

Section 4: Experimental Protocols

Detailed experimental protocols for the safety testing of Fenuron-d5 are not publicly available.
However, standardized guidelines from the Organisation for Economic Co-operation and
Development (OECD) are widely used for chemical safety testing. The following are summaries
of relevant OECD test guidelines that would be used to determine the acute toxicity of a
substance like Fenuron-d5.

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-
Down Procedure

This method is designed to estimate the LD50 value while minimizing the number of animals
used.

Methodology:

Animal Selection: Healthy, young adult rodents (usually females) are used.

» Dose Administration: A single animal is dosed at a starting level based on available
information.

o Observation: The animal is observed for signs of toxicity and mortality over a period of up to
14 days.[9]

e Sequential Dosing:

o If the animal survives, the next animal is dosed at a higher level.

o If the animal dies, the next animal is dosed at a lower level.

o Data Analysis: The LD50 is calculated from the results of at least 5 animals using the
maximum likelihood method.
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The following diagram illustrates the workflow for an acute oral toxicity study based on OECD
guidelines.

Start: Select Test Substance and Animal Model

Select Starting Dose Level
(Based on existing data)

:

(Administer Single Oral Dose to Animal 1)

l

(Observe for Toxicity and Mortality)

(up to 14 days)

Outcome for Animal 1?

Mortality

(Dose Next Animal at a Higher LeveD (Dose Next Animal at a Lower LeveD

Continue Sequential Dosing
(minimum 5 animals)

Survival

Calculate LD50 and Confidence Intervals

End: Classify Substance
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Caption: Workflow for OECD Acute Oral Toxicity Testing.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline is used to assess the toxic effects of a substance applied to the skin.

Methodology:

Animal Selection: Rodents with healthy, intact skin are used.
Preparation: The fur is clipped from the dorsal area of the trunk of the test animals.

Application: The test substance is applied uniformly over an area of at least 10% of the total
body surface area and held in contact with the skin with a porous gauze dressing for 24
hours.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Data Analysis: The LD50 is determined, or a limit test is performed to determine if the LD50
is above a certain dose.

OECD Test Guideline 403: Acute Inhalation Toxicity

This guideline assesses the toxicity of a substance when inhaled.

Methodology:

Animal Selection: Typically rodents are used.

Exposure: Animals are exposed to the test substance as a gas, vapor, aerosol, or dust in a
specially designed inhalation chamber for a defined period (usually 4 hours).

Concentration Monitoring: The concentration of the test substance in the chamber is
monitored throughout the exposure period.

Observation: Animals are observed for toxic effects and mortality during and after exposure
for up to 14 days.
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o Data Analysis: The LC50 (lethal concentration for 50% of animals) is determined.

Section 5: Handling and Storage

Based on the available data, the following handling and storage precautions are recommended
for Fenuron-d>5.

Handling:

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2][10]

Provide appropriate exhaust ventilation at places where dust is formed.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[10]
Storage:

e Store in a cool, dry, and well-ventilated place.[2][10]

o Keep container tightly closed.[2][10]

o Store at room temperature.[1] For long-term storage, some suppliers recommend -20°C in a
freezer.[5]

Section 6: Disposal Considerations

Dispose of Fenuron-d5 and its containers in accordance with local, regional, and national
regulations. Do not let the product enter drains.[2] One suggested method for disposal is to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[2]

This technical guide is intended to provide a summary of the available safety information for
Fenuron-d5. It is crucial for researchers and laboratory personnel to consult the most current
and complete Safety Data Sheet provided by the supplier before handling this chemical and to
conduct a thorough risk assessment for their specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Fenuron-d5: A Comprehensive Safety Data Sheet
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580820#safety-data-sheet-sds-for-fenuron-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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